Cas no 1179362-44-7 (3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride)

• Product Name: 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride
• CAS No: 1179362-44-7
• MF: C₇H₆ClF₄N₃
• MW: 243.589253902435
• CID: 1030810
• PubChem ID: 53485027
• Update Time: 2025-05-20

3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride
• 3-fluoro-5-(trifluoromethyl)pyridine-2-carboximidamide,hydrochloride
• AKOS015849443
• DTXSID40704333
• DB-357085
• 1179362-44-7
• SY347491
• MFCD12755621
• 3-Fluoro-5-(trifluoromethyl)picolinimidamidehydrochloride
• 3-FLUORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 3-Fluoro-5-(trifluoromethyl)pyridine-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C7H5F4N3.ClH/c8-4-1-3(7(9,10)11)2-14-5(4)6(12)13;/h1-2H,(H3,12,13);1H
• InChI Key： CNIDBYQLPUPHRZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C(C(=N)N)=NC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 243.0186375g/mol
• Monoisotopic Mass: 243.0186375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride

3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride (CAS No. 1179362-44-7)

3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride is a highly specialized chemical compound with the CAS registry number 1179362-44-7. This compound belongs to the class of picolinimidamides, which are known for their unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure features a picolinimidamide backbone with fluorine and trifluoromethyl substituents, which significantly influence its chemical reactivity, stability, and biological activity.

The synthesis of 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The trifluoromethyl group, in particular, is known to enhance lipophilicity and improve drug-like properties such as bioavailability.

One of the most promising applications of 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for further optimization in drug development pipelines.

In addition to its pharmacological applications, 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride has also been explored for its role in agrochemicals. Its ability to inhibit key enzymes in plant pathogens has positioned it as a potential candidate for developing new classes of pesticides or herbicides. This dual applicability underscores the versatility of this compound in addressing diverse challenges across different industries.

From a structural perspective, the presence of fluorine atoms in 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride introduces unique electronic effects that can modulate the compound's interactions with biological targets. Fluorine's electronegativity enhances the stability of certain bonds while also contributing to the compound's overall polarity. These properties are particularly advantageous in designing molecules with high selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride, providing insights into its binding modes and interactions with target proteins. Such studies are crucial for guiding medicinal chemists in optimizing the compound's structure to improve its therapeutic index while minimizing off-target effects.

The development of 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride also highlights the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational sciences, researchers can accelerate the progression of promising compounds from the laboratory to clinical trials.

In conclusion, 3-Fluoro-5-(trifluoromethyl)picolinimidamide hydrochloride (CAS No. 1179362-44-7) represents a significant advancement in chemical innovation with broad implications for medicine and agriculture. Its unique structural features and diverse applications make it a focal point for ongoing research efforts aimed at harnessing its full potential.